CHOLESTERYL ISO-BUTYRATE
CHOLESTERYL ISO-BUTYRATE
Brand Name:
Vulcanchem
CAS No.:
1180-43-4
VCID:
VC0072408
InChI:
InChI=1S/C31H52O2/c1-20(2)9-8-10-22(5)26-13-14-27-25-12-11-23-19-24(33-29(32)21(3)4)15-17-30(23,6)28(25)16-18-31(26,27)7/h11,20-22,24-28H,8-10,12-19H2,1-7H3/t22-,24+,25+,26-,27+,28+,30+,31-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C(C)C)C)C
Molecular Formula:
C31H52O2
Molecular Weight:
456.7 g/mol
CHOLESTERYL ISO-BUTYRATE
CAS No.: 1180-43-4
Main Products
VCID: VC0072408
Molecular Formula: C31H52O2
Molecular Weight: 456.7 g/mol
CAS No. | 1180-43-4 |
---|---|
Product Name | CHOLESTERYL ISO-BUTYRATE |
Molecular Formula | C31H52O2 |
Molecular Weight | 456.7 g/mol |
IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-methylpropanoate |
Standard InChI | InChI=1S/C31H52O2/c1-20(2)9-8-10-22(5)26-13-14-27-25-12-11-23-19-24(33-29(32)21(3)4)15-17-30(23,6)28(25)16-18-31(26,27)7/h11,20-22,24-28H,8-10,12-19H2,1-7H3/t22-,24+,25+,26-,27+,28+,30+,31-/m1/s1 |
Standard InChIKey | PUUPGXQPWDWTPH-GTPODGLVSA-N |
Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C(C)C)C)C |
SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C(C)C)C)C |
Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C(C)C)C)C |
PubChem Compound | 102012 |
Last Modified | Nov 11 2021 |
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